5-Methylthiophen-3-amine hydrochloride

Specification

• CAS No.: 24030-01-1
• Molecular Formula: C5H8ClNS
• Molecular Weight: 149.64 g/mol
• IUPAC Name: 5-methylthiophen-3-amine;hydrochloride
• Standard InChI: InChI=1S/C5H7NS.ClH/c1-4-2-5(6)3-7-4;/h2-3H,6H2,1H3;1H
• Standard InChI Key: SLCSSADWVQMLHQ-UHFFFAOYSA-N
• SMILES: CC1=CC(=CS1)N.Cl
• Canonical SMILES: CC1=CC(=CS1)N.Cl

Introduction

Parameter	Value
CAS Number	24030-01-1
IUPAC Name	5-methylthiophen-3-amine;hydrochloride
Molecular Formula	C5H8ClNS
Molecular Weight	149.64 g/mol
Standard InChI	InChI=1S/C5H7NS.ClH/c1-4-2-5(6)3-7-4;/h2-3H,6H2,1H3;1H
Standard InChIKey	SLCSSADWVQMLHQ-UHFFFAOYSA-N
SMILES	CC1=CC(=CS1)N.Cl
Canonical SMILES	CC1=CC(=CS1)N.Cl
PubChem Compound	71607343

The structural information provides a comprehensive chemical identity profile that can be used for database searches and further research on the compound.

Applications and Uses

5-Methylthiophen-3-amine hydrochloride has several applications, primarily in research and development contexts. Its value lies in its potential as a building block for more complex molecules rather than as an end product itself.

Research Applications

The primary application of 5-methylthiophen-3-amine hydrochloride is as a precursor for the synthesis of more complex molecules with potential applications in pharmaceuticals and materials science. Its functionalized structure, featuring both an amino group and a thiophene ring, makes it a versatile starting material for creating compounds with diverse properties.

The compound's availability from chemical suppliers in research quantities (250mg and 1g) further supports its role as a research chemical rather than a bulk industrial product.

Exposure Route	Precaution
Inhalation	Use in well-ventilated areas or under a fume hood
Skin Contact	Wear appropriate gloves (nitrile or similar)
Eye Contact	Use safety glasses with side shields or goggles
Ingestion	Follow laboratory hygiene practices; no eating or drinking in work areas
General	Store in tightly closed containers in a cool, dry place

Drawing from information about related compounds, we can infer that prolonged or repeated exposure to amine hydrochlorides may lead to more severe health consequences. For instance, dimethylamine hydrochloride, another amine hydrochloride salt, can cause chest discomfort, coughing, and respiratory issues upon prolonged exposure. Similar precautions would be prudent when working with 5-methylthiophen-3-amine hydrochloride.

Research and Development Status

Current research involving 5-methylthiophen-3-amine hydrochloride appears limited based on the available search results. The compound is primarily positioned as a chemical building block rather than as a subject of extensive research in its own right.

Current Research Areas

Additionally, the broader class of thiophene-containing compounds continues to be explored for applications in medicinal chemistry, materials science, and organic synthesis. The amino functionality on the thiophene ring provides a reactive site for further modifications, making 5-methylthiophen-3-amine hydrochloride potentially valuable in these research contexts.